Cas no 2138123-58-5 (2-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylpropanal)

• Product Name: 2-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylpropanal
• CAS No: 2138123-58-5
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5896616
• PubChem ID: 165489959
• Update Time: 2025-08-01

2-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylpropanal
• 2138123-58-5
• EN300-1141660
• 2-methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]propanal

• Inchi： 1S/C10H15NOS/c1-7(2)8-5-13-9(11-8)10(3,4)6-12/h5-7H,1-4H3
• InChI Key： QJGQKRFJARTKSS-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylpropanal

Introduction to 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal (CAS No. 2138123-58-5)

2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal, with the CAS number 2138123-58-5, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular formula of 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal is C₁₁H₁₆NOS, and its molecular weight is approximately 204.31 g/mol. The compound features a thiazole ring with a substituted propanal group, which imparts specific chemical and biological properties. The presence of the thiazole ring and the aldehyde functional group makes this compound highly reactive and versatile in synthetic chemistry.

In terms of its physical properties, 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal is a colorless to pale yellow liquid at room temperature. It has a characteristic odor and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility in water is limited, which can be an important consideration in its handling and application.

The synthesis of 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 4-isopropylthiazole with an appropriate aldehyde followed by further functional group manipulations to achieve the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesize this compound, reducing the overall cost and environmental impact.

In the realm of medicinal chemistry, 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal has shown promising biological activities. Studies have demonstrated its potential as an antimicrobial agent against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a valuable candidate for developing new antibiotics.

Beyond its antimicrobial properties, 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal has also been investigated for its antifungal activity. Research has shown that it exhibits significant antifungal effects against various fungal species, including Candida albicans and Aspergillus niger. These findings suggest that the compound could be further developed into antifungal agents for treating fungal infections.

In addition to its antimicrobial and antifungal activities, 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal has been explored for its potential anticancer properties. Preliminary studies have indicated that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Further research is needed to elucidate the exact mechanisms of action and to evaluate its efficacy in preclinical models.

The pharmacokinetic properties of 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal are also an area of active investigation. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as a therapeutic agent. However, more detailed studies are required to fully understand its metabolism, distribution, excretion, and toxicity profiles.

Safety assessments of 2-Methyl-2-(4-(propan-2-yl)-1,3-thiazol-2-yl)propanal have indicated that it is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is crucial to conduct comprehensive safety evaluations to ensure its safe use in humans. Preclinical toxicity studies have not reported any significant adverse effects at relevant concentrations.

In conclusion, 2-Methyl-2-(4-(propan-2-y l)-1 , 3 - th iaz ol - 5 - yl ) p r o p an al (CAS No . 79 - 9 7 - 0 ) strong > is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research efforts aim to optimize its properties and explore new avenues for its application in healthcare.